Cas no 100860-02-4 (2,3,3a,4,7,7a-Hexahydro-1H-indole)

2,3,3a,4,7,7a-Hexahydro-1H-indole structure
100860-02-4 structure
Product Name:2,3,3a,4,7,7a-Hexahydro-1H-indole
CAS No:100860-02-4
MF:C8H13N
MW:123.195522069931
CID:893000
PubChem ID:19968359
Update Time:2024-02-29

2,3,3a,4,7,7a-Hexahydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • Indoline, 3a,4,7,7a-tetrahydro- (6CI)
    • 2,3,3a,4,7,7a-hexahydro-1H-indole
    • 2,3,3a,4,7,7a-Hexahydro-1H-indole
    • Inchi: 1S/C8H13N/c1-2-4-8-7(3-1)5-6-9-8/h1-2,7-9H,3-6H2
    • InChI Key: VWHSDFNFHGSPLE-UHFFFAOYSA-N
    • SMILES: N1CCC2CC=CCC12

Computed Properties

  • Exact Mass: 123.104799419g/mol
  • Monoisotopic Mass: 123.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 12
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